Cas no 105016-65-7 (Etoposide 3',4'-Quinone)

• Product Name: Etoposide 3',4'-Quinone
• CAS No: 105016-65-7
• MF: C₂₈H₂₈O₁₃
• MW: 572.514129638672
• CID: 893642
• PubChem ID: 184432
• Update Time: 2025-04-19

Etoposide 3',4'-Quinone Chemical and Physical Properties

Names and Identifiers

• Etoposide 3',4'-Quinone
• Etoposide 3´,4´-Quinone
• Etoposide 3?,4?-Quinone
• Etoposide o-quinone
• Etoposide quinone
• 105016-65-7
• 5-[5-[[(4aR,6R,7R,8R,8aS)-7,8-dihydroxy-2-methyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-6-yl]oxy]-8-oxo-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-9-yl]-3-methoxycyclohexa-3,5-diene-1,2-dione

• Inchi： 1S/C28H28O13/c1-10-35-8-19-26(39-10)23(31)24(32)28(40-19)41-25-13-6-17-16(37-9-38-17)5-12(13)20(21-14(25)7-36-27(21)33)11-3-15(29)22(30)18(4-11)34-2/h3-6,10,14,19-21,23-26,28,31-32H,7-9H2,1-2H3/t10?,14?,19-,20?,21?,23-,24-,25?,26-,28+/m1/s1
• InChI Key： SBLYXIKLMHGUJZ-LBMXFXLMSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]2[C@@H](COC(C)O2)O1)O)O)C1C2C=C3C(=CC=2C(C2=CC(C(C(=C2)OC)=O)=O)C2C(=O)OCC21)OCO3

Computed Properties

• Exact Mass: 572.153
• Monoisotopic Mass: 572.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.8
• Topological Polar Surface Area: 166A^2

Experimental Properties

• Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 200-210 ºC (dichloromethane ethyl ether )
• Boiling Point: 820.5±65.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.659
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Etoposide 3',4'-Quinone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Hygroscopic, -20??C Freezer, Under Inert Atmosphere